p-Vinylcinnamonitrile
Description
p-Vinylcinnamonitrile, also referred to as (E)-3-(p-Tolyl)acrylonitrile or 4-Methyl-trans-cinnamonitrile, is an organic nitrile compound with the molecular formula C₁₀H₉N and a molar mass of 143.19 g/mol . Structurally, it consists of a propenenitrile backbone (CH₂=CH–C≡N) substituted with a p-tolyl group (4-methylphenyl) at the β-position. This compound is of interest in organic synthesis, particularly in the development of polymers, pharmaceuticals, and agrochemicals due to its conjugated double bond and electron-withdrawing nitrile group .
Properties
CAS No. |
81232-18-0 |
|---|---|
Molecular Formula |
C11H9N |
Molecular Weight |
155.2 g/mol |
IUPAC Name |
(E)-3-(4-ethenylphenyl)prop-2-enenitrile |
InChI |
InChI=1S/C11H9N/c1-2-10-5-7-11(8-6-10)4-3-9-12/h2-8H,1H2/b4-3+ |
InChI Key |
FNWLIFTZDCZCIR-ONEGZZNKSA-N |
SMILES |
C=CC1=CC=C(C=C1)C=CC#N |
Isomeric SMILES |
C=CC1=CC=C(C=C1)/C=C/C#N |
Canonical SMILES |
C=CC1=CC=C(C=C1)C=CC#N |
Other CAS No. |
81232-18-0 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Thermal Behavior : this compound decomposes at ~250°C, higher than acrylonitrile (180°C), due to its aromatic stabilization .
- Toxicity : Acrylonitrile is highly toxic (OSHA PEL: 2 ppm), while this compound’s hazards are less documented, highlighting a research gap .
- Market Availability : this compound is produced in small batches for research, whereas acrylonitrile is industrially mass-produced .
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